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An In-depth Technical Guide to (2-(Methacryloyloxy)ethyl)trimethylammonium chloride

Introduction
(2-(Methacryloyloxy)ethyl)trimethylammonium chloride, commonly abbreviated as METAC

or TMAEMC, is a quaternary ammonium salt monomer.[1] Its chemical structure is

distinguished by three key functional components: a polymerizable methacrylate group, a

flexible ethylene spacer, and a positively charged quaternary ammonium group.[2] This unique

molecular architecture, combining a cationic charge with a reactive methacrylate functionality,

makes it a versatile compound in polymer chemistry and materials science.[2]

METAC is soluble in water and typically exists as a white crystal or in solution.[1][2] It is widely

utilized as a co-monomer in the synthesis of functional polymers and hydrogels.[2][3] Its

applications span various fields, including water treatment as a flocculant, development of

adhesives and sealants, and numerous biomedical applications such as in drug delivery

systems, tissue engineering, and as an antimicrobial agent in dental resins.[2][3][4][5]
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The compound is known by a variety of names, reflecting its chemical structure and use across

different industries. The systematic IUPAC name is trimethyl-[2-(2-methylprop-2-

enoyloxy)ethyl]azanium chloride.[2][6]

Category Name

IUPAC Name
trimethyl-[2-(2-methylprop-2-

enoyloxy)ethyl]azanium;chloride[2][6]

Systematic Name
Ethanaminium, N,N,N-trimethyl-2-[(2-methyl-1-

oxo-2-propenyl)oxy]-, chloride[3][7]

Common Synonyms
2-(trimethylammonio)ethyl methacrylate

chloride[3][6]

Methacrylatoethyl trimethyl ammonium

chloride[3][4]

2-methacryloxyethyltrimethylammonium

chloride[1][3]

Methacroylcholine chloride[1][3]

Dimethylaminoethyl methacrylate methyl

chloride[1]

Abbreviations METAC cpd[2][6]

MAETAC monomer[2][6]

TMAEM[2]

CAS Number 5039-78-1[1][2][6][7]

Physicochemical and Quantitative Data
The following table summarizes key quantitative data for (2-
(Methacryloyloxy)ethyl)trimethylammonium chloride.
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Property Value Source

Molecular Formula C₉H₁₈ClNO₂ [2][6][8]

Molecular Weight 207.70 g/mol [2][6][7]

Monoisotopic Mass 207.1026065 Da [2][6]

Appearance

White crystals or clear

colorless to pale yellow liquid

solution

[1][8]

Density 1.105 g/mL at 25 °C [1][2]

Melting Point -25 °C [1]

Boiling Point >100 °C [1]

Refractive Index (n₂₀/D) 1.466 - 1.469 [2][8]

Viscosity 50 cP at 23 °C [2]

Solubility Soluble in water [2][9]

LogP -1.70 [7]

Experimental Protocols
Synthesis of Hydrogels for Dye Removal
This protocol describes the synthesis of hydrogels based on a similar cationic monomer, [2-

(acryloxy)ethyl] trimethylammonium chloride (ClAETA), which follows the same free-radical

polymerization principle as METAC. This method is used for applications like removing methyl

orange dye from water.[10]

Materials:

[2-(acryloxy)ethyl] trimethylammonium chloride (ClAETA) monomer (or METAC)

Deionized water

Nitrogen gas
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Glycerine bath

Polymerization tube (Schlenk)

Oven

Lyophilizer

Procedure:

Fix the mass of the monomer (e.g., 5.0 g) and dissolve it in deionized water (e.g., 30 mL)

within a polymerization tube.[10]

Create an inert atmosphere in the tube by purging with nitrogen gas.[10]

Immerse the polymerization tube in a glycerine bath pre-heated to 70 °C.[10]

Allow the free-radical polymerization reaction to proceed for 2.5 hours at this temperature.

[10]

After the reaction is complete, transfer the resulting hydrogel samples to an oven to dry until

a constant weight is achieved.[10]

Finally, lyophilize the dried samples for storage and subsequent use.[10]

Formulation of an Experimental Antibacterial Dental
Adhesive
This protocol details the formulation of an experimental dental adhesive incorporating METAC

to impart antibacterial properties.[5]

Materials:

Bisphenol A glycidyl methacrylate (Bis-GMA)

Triethylene glycol dimethacrylate (TEGDMA)

2-hydroxyethyl methacrylate (HEMA)
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(2-(Methacryloyloxy)ethyl)trimethylammonium chloride (METAC)

Camphorquinone

N,N-dimethylaminoethyl methacrylate (DMAEMA)

Diphenyliodonium salt

Ultrasonicator

Procedure:

Prepare the base adhesive resin by mixing 50 wt.% Bis-GMA, 25 wt.% TEGDMA, and 25

wt.% HEMA.[5]

To create the experimental groups, add METAC to the base resin at different concentrations

(e.g., 1 wt.%, 2.5 wt.%, and 5 wt.%). A control group with 0 wt.% METAC should also be

prepared.[5]

Add the photoinitiator system, consisting of camphorquinone, DMAEMA, and

diphenyliodonium salt, to the monomer mixture at 1 mol% relative to the total moles of

monomers.[5]

Mix the initiators with the monomers and ultrasonicate for 480 seconds to ensure a

homogeneous formulation.[5]

In Vitro Antimicrobial Activity Assay
This protocol outlines a method to evaluate the antimicrobial activity of METAC against fungal

species like Candida albicans, which is relevant in the context of denture-related infections.[11]

Materials:

(2-(Methacryloyloxy)ethyl)trimethylammonium chloride (METAC)

Candida species isolates (e.g., C. albicans)

Nystatin (as a control)
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Appropriate broth medium (e.g., RPMI 1640)

96-well microtiter plates

Spectrophotometer

Procedure:

Prepare a stock solution of METAC and create a series of two-fold dilutions in the broth

medium in a 96-well microtiter plate.

Prepare a standardized inoculum of the Candida species to be tested.

Add the fungal inoculum to each well of the microtiter plate. Include positive controls (fungus

in broth) and negative controls (broth only). A reference antifungal agent like Nystatin should

be tested in parallel.[11]

Incubate the plates under appropriate conditions (e.g., 35 °C for 24-48 hours).

Determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of

METAC that visibly inhibits fungal growth.[11]

To determine the Minimum Fungicidal Concentration (MFC), subculture aliquots from the

wells showing no growth onto agar plates. The MFC is the lowest concentration that results

in no growth on the agar.[11]

Visualizations
Antimicrobial Mechanism of Action
The primary antimicrobial action of METAC is the disruption of the bacterial cell membrane,

leading to cell lysis and death.[3]
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Caption: Antimicrobial mechanism of METAC via cell membrane disruption.

Experimental Workflow: Polymer Synthesis
This diagram illustrates a typical workflow for the synthesis of polymers or hydrogels using

METAC via free-radical polymerization.[10][12]
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Caption: Workflow for free-radical polymerization of METAC.

Structure-Function Relationship
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This diagram shows the logical relationship between the chemical structure of METAC and its

resulting functionalities and applications.
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Caption: Relationship between METAC's structure and its functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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